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Cat. No.: B1580137

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Glutaminase in
Cellular Metabolism and Disease
Glutamine, the most abundant amino acid in the bloodstream, is a key metabolic substrate for

a multitude of cellular processes, including energy production, biosynthesis of nucleotides and

other amino acids, and redox homeostasis.[1][2] The enzyme glutaminase (GLS) catalyzes the

first and rate-limiting step in glutamine catabolism, the hydrolysis of glutamine to glutamate and

ammonia.[3] This reaction is a critical entry point for glutamine into central carbon and nitrogen

metabolism.[4] In numerous pathologies, particularly in cancer, the activity of glutaminase is

significantly upregulated to meet the high metabolic demands of rapidly proliferating cells.[1][4]

Consequently, glutaminase has emerged as a promising therapeutic target, spurring the

development of inhibitors aimed at disrupting cancer cell metabolism.[5][6]

Accurate and robust methods for measuring glutaminase activity are therefore indispensable

for both basic research into cellular metabolism and the preclinical and clinical development of

novel therapeutics. Traditional methods often rely on coupled enzyme assays or

colorimetric/fluorometric detection of glutamate or ammonia.[7][8][9] While useful, these
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methods can be prone to interference from other cellular components and may lack the

specificity required for complex biological samples.

The use of stable isotope-labeled substrates, particularly ¹⁵N-labeled glutamine, coupled with

mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy, offers a highly

specific and quantitative approach to directly measure glutaminase activity.[2][10][11] This

application note provides a detailed guide to the principles and protocols for measuring

glutaminase activity using ¹⁵N-labeled glutamine, empowering researchers to implement this

powerful technique in their own laboratories.

Principle of the ¹⁵N-Labeling Approach
The core principle of this method lies in tracing the fate of the stable isotope ¹⁵N from glutamine

to its product, glutamate. By providing cells or enzyme preparations with glutamine in which

one or both nitrogen atoms are replaced with the heavier ¹⁵N isotope (e.g., [amide-

¹⁵N]glutamine or [2-¹⁵N]glutamine), the enzymatic conversion to ¹⁵N-glutamate can be precisely

monitored.[12][13] The subsequent detection and quantification of ¹⁵N-labeled glutamate,

typically by mass spectrometry, allows for a direct and unambiguous measurement of

glutaminase flux.

This approach offers several advantages over traditional methods:

High Specificity: The mass difference between ¹⁴N and ¹⁵N allows for the unequivocal

identification of the product derived from the labeled substrate, eliminating ambiguity from

endogenous, unlabeled pools of glutamate.

Direct Measurement of Flux: The rate of ¹⁵N-glutamate formation provides a direct measure

of the enzymatic reaction rate (flux) through glutaminase.

Versatility: The method can be adapted for various sample types, including purified enzymes,

cell lysates, intact cells, and even in vivo studies.[11][14]

Multiplexing Potential: When combined with other isotope tracers (e.g., ¹³C-labeled glucose),

this technique can provide a comprehensive view of cellular metabolic rewiring.[15]

Visualizing the Glutaminase Reaction and ¹⁵N Tracing
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Substrate Enzyme

Products

[amide-15N]Glutamine Glutaminase (GLS) H₂O

[15N]Glutamate

[15N]Ammonia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1580137/docs#application-note-measuring-
glutaminase-activity-using-n-labeled-substrates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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